Cas no 1436071-33-8 (2-chloro-N-2-(2-fluorophenyl)-2-hydroxyethylpyridine-4-carboxamide)

• Product Name: 2-chloro-N-2-(2-fluorophenyl)-2-hydroxyethylpyridine-4-carboxamide
• CAS No: 1436071-33-8
• MF: C₁₄H₁₂ClFN₂O₂
• MW: 294.708685874939
• CID: 5402958
• PubChem ID: 71982879
• Update Time: 2025-05-19

2-chloro-N-2-(2-fluorophenyl)-2-hydroxyethylpyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[2-(2-fluorophenyl)-2-hydroxyethyl]-4-pyridinecarboxamide
• 2-chloro-N-2-(2-fluorophenyl)-2-hydroxyethylpyridine-4-carboxamide

• Inchi： 1S/C14H12ClFN2O2/c15-13-7-9(5-6-17-13)14(20)18-8-12(19)10-3-1-2-4-11(10)16/h1-7,12,19H,8H2,(H,18,20)
• InChI Key： VVXHKWIKCJKTFX-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC(C(NCC(C2=CC=CC=C2F)O)=O)=C1

Experimental Properties

• Density: 1.373±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 508.8±50.0 °C(Predicted)
• pka: 12.50±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 2-chloro-N-2-(2-fluorophenyl)-2-hydroxyethylpyridine-4-carboxamide

Introduction to 2-chloro-N-2-(2-fluorophenyl)-2-hydroxyethylpyridine-4-carboxamide (CAS No. 1436071-33-8) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-chloro-N-2-(2-fluorophenyl)-2-hydroxyethylpyridine-4-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 1436071-33-8, is a structurally sophisticated compound that has garnered significant attention in the realms of chemical biology and medicinal chemistry. This compound belongs to a class of pyridine derivatives, which are widely recognized for their diverse pharmacological properties and potential therapeutic applications. The presence of multiple functional groups, including a chloro substituent, a fluorophenyl moiety, and a hydroxyethyl side chain, endows this molecule with unique chemical and biological characteristics that make it a promising candidate for further investigation.

The molecular structure of 2-chloro-N-2-(2-fluorophenyl)-2-hydroxyethylpyridine-4-carboxamide (CAS No. 1436071-33-8) exhibits a pyridine core substituted at the 4-position with a carboxamide group, while the 2-position of the pyridine ring is linked to a 2-fluorophenyl group. Additionally, the nitrogen atom of the pyridine ring is connected to a 2-hydroxyethyl chain. This arrangement of functional groups creates a molecule with potential interactions with biological targets, making it an attractive scaffold for drug discovery efforts.

In recent years, there has been a growing interest in developing novel small-molecule inhibitors targeting various disease-related pathways. The fluorine atom in the 2-fluorophenyl group not only enhances the lipophilicity of the molecule but also contributes to its metabolic stability, which are critical factors in drug design. Furthermore, the hydroxyethyl side chain introduces polarity and hydrogen bonding capabilities, which can be exploited for receptor binding and pharmacokinetic optimization.

One of the most compelling aspects of 2-chloro-N-2-(2-fluorophenyl)-2-hydroxyethylpyridine-4-carboxamide (CAS No. 1436071-33-8) is its potential role in modulating biological processes. Recent studies have demonstrated that pyridine derivatives can interact with a wide range of biological targets, including enzymes and receptors involved in inflammation, cancer, and neurodegenerative diseases. The specific arrangement of functional groups in this compound suggests that it may have inhibitory effects on certain enzymes or receptors, making it a valuable tool for both academic research and drug development.

For instance, research has shown that pyridine-based compounds can serve as scaffolds for developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The chloro substituent at the 2-position of the pyridine ring can participate in hydrogen bonding or hydrophobic interactions with target proteins, enhancing binding affinity. Similarly, the fluorophenyl group can engage in π-stacking interactions with aromatic residues in protein active sites, further stabilizing the binding complex.

The hydroxyethyl side chain adds another layer of complexity to this molecule. It can form hydrogen bonds with polar residues in biological targets, improving selectivity and reducing off-target effects. Additionally, this side chain can influence solubility and bioavailability, which are critical parameters for any potential therapeutic agent.

Recent advances in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules like 2-chloro-N-2-(2-fluorophenyl)-2-hydroxyethylpyridine-4-carboxamide (CAS No. 1436071-33-8) to biological targets with high accuracy. These computational studies have helped identify key interactions between the molecule and potential targets, providing valuable insights for medicinal chemists designing next-generation inhibitors.

In addition to its potential as an enzyme inhibitor, this compound may also exhibit other biological activities. For example, fluorinated aromatic rings are known to enhance metabolic stability and bioavailability, making them favorable in drug design. The presence of multiple functional groups also allows for structural diversity through derivatization, enabling researchers to fine-tune pharmacological properties such as potency, selectivity, and pharmacokinetics.

The synthesis of 2-chloro-N-2-(2-fluorophenyl)-2-hydroxyethylpyridine-4-carboxamide (CAS No. 1436071-33-8) presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves key transformations such as nucleophilic substitution reactions at the pyridine ring and functional group interconversions to introduce the desired substituents. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision.

The use of transition metal-catalyzed reactions has particularly revolutionized modern organic synthesis by enabling novel bond-forming events that were previously difficult or impossible to achieve under conventional conditions. These catalytic methods often provide higher yields and selectivity compared to traditional approaches, making them indispensable tools for constructing intricate molecular architectures.

The development of new synthetic strategies has also facilitated the preparation of analogues of 2-chloro-N-2-(2-fluorophenyl)-2-hydroxyethylpyridine-4-carboxamide (CAS No. 1436071-33-8), allowing researchers to explore structure-function relationships more effectively. By systematically modifying individual functional groups or side chains within the molecule's framework, scientists can gain insights into how structural changes influence biological activity.

In conclusion, 2-chloro-N-2-(fluorophenyl)-hydroxyethylpyridine-4-carboxamide (CAS No. 1436071-33-8) represents an exciting opportunity for further exploration in chemical biology and medicinal chemistry.
The unique combination
of functional groups
and its predicted
interactions
with biological targets make it
a promising scaffold
for developing novel therapeutic agents.
Future studies should focus on elucidating
its mechanism(s)of action
and optimizing its pharmacological properties through structure-based design approaches.